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Compound of Interest

3-Methyl-2-thioxoimidazolidin-4-
Compound Name:
one

cat. No.: B1231900

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methyl-2-thioxoimidazolidin-4-one, a heterocyclic compound belonging to the
thiohydantoin class, serves as a crucial scaffold in medicinal chemistry. Its derivatives have
demonstrated a wide array of biological activities, including antimicrobial, anticancer, and anti-
inflammatory properties. This technical guide provides a comprehensive overview of the
fundamental physicochemical properties of 3-Methyl-2-thioxoimidazolidin-4-one, detailed
experimental protocols for its synthesis and characterization, and an exploration of the known
biological activities associated with its structural class. The information presented herein is
intended to support researchers and drug development professionals in the exploration and
utilization of this versatile molecule.

Core Properties

3-Methyl-2-thioxoimidazolidin-4-one, with the CAS number 694-68-8, possesses a well-
defined chemical structure and a distinct set of physical properties. These foundational data
points are essential for its handling, characterization, and application in research and
development.
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Property Value Reference
Molecular Formula CaHeN20S [1112]
Molecular Weight 130.17 g/mol [1][2]
Melting Point 214-215 °C [1]

Boiling Point (Predicted) 176.8 + 23.0 °C [1]

Density (Predicted) 1.40 £ 0.1 g/cm3 [1]

pKa (Predicted) 9.47 £0.20 [1]
Appearance Light yellow to yellow solid [1]

Synthesis and Characterization

The synthesis of 3-Methyl-2-thioxoimidazolidin-4-one can be achieved through the
cyclization of N-methylthiourea with an appropriate C2 synthon. A common and effective
method involves the reaction of methyl glycinate hydrochloride with methyl isothiocyanate.

Experimental Protocol: Synthesis of 3-Methyl-2-
thioxoimidazolidin-4-one

This protocol is based on the general principles of thiohydantoin synthesis.

Materials:

Methyl glycinate hydrochloride

Methyl isothiocyanate

Pyridine

Ethanol

Hydrochloric acid

Procedure:
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» Dissolve methyl glycinate hydrochloride in a mixture of pyridine and water.

« Add methyl isothiocyanate to the solution and heat the mixture. The reaction progress can be

monitored by thin-layer chromatography.

 After the reaction is complete, cool the mixture to room temperature.

 Acidify the aqueous phase with concentrated hydrochloric acid and heat to induce

cyclization.

o Cool the reaction mixture to allow for the precipitation of the product.

o Collect the solid by filtration, wash with cold water, and dry.

o Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 3-

Methyl-2-thioxoimidazolidin-4-one.

Spectroscopic Characterization

The structural confirmation of 3-Methyl-2-thioxoimidazolidin-4-one is typically achieved

through a combination of spectroscopic techniques. While specific spectra for the title

compound are not widely published, the expected spectral characteristics can be inferred from

data available for its derivatives.

2.2.1. Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the functional groups

present in the molecule.

Functional Group

Expected Wavenumber (cm~*)

N-H stretching 3200 - 3100

C-H stretching (methyl) 2950 - 2850

C=0 stretching (amide) ~1740

C=S stretching (thioamide) ~1200 - 1100
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2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is anticipated to display a singlet for the N-methyl
protons, a singlet for the methylene protons of the imidazolidinone ring, and a broad singlet
for the N-H proton.

o N-CHs: ~3.0 ppm (singlet, 3H)
o CH2: ~4.0 ppm (singlet, 2H)
o N-H: ~8.0-10.0 ppm (broad singlet, 1H)

e 13C NMR: The carbon NMR spectrum should exhibit distinct signals for the methyl carbon,
the methylene carbon, the carbonyl carbon, and the thiocarbonyl carbon.

o N-CHs: ~25-30 ppm

o CHz: ~50-55 ppm

o C=0:~170-175 ppm

o C=S:~180-185 ppm
2.2.3. Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) would be expected to show a molecular ion
peak [M]* at m/z 130. The fragmentation pattern would likely involve the loss of small neutral
molecules such as CO, CS, and fragments from the methyl group.

Biological Activity and Potential Applications

While specific biological studies on 3-Methyl-2-thioxoimidazolidin-4-one are limited in the
public domain, the broader class of 2-thioxoimidazolidin-4-one derivatives has been extensively
investigated and shown to possess a wide range of pharmacological activities.[3][4] These
findings suggest that 3-Methyl-2-thioxoimidazolidin-4-one could serve as a valuable lead
compound or building block in drug discovery programs.

Derivatives of the 2-thioxoimidazolidin-4-one scaffold have been reported to exhibit:
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Antimicrobial Activity: Including antibacterial and antifungal properties.[5][6]

Anticancer Activity: Demonstrating cytotoxicity against various cancer cell lines.[2][4]

Anti-inflammatory Activity: Showing potential in modulating inflammatory pathways.

CNS Depressant Activity: Indicating possible effects on the central nervous system.[7]

The diverse biological profile of this class of compounds underscores the potential of 3-Methyl-
2-thioxoimidazolidin-4-one as a key intermediate for the synthesis of novel therapeutic
agents. Further research is warranted to elucidate the specific biological activities and
mechanisms of action of this particular compound.

Signaling Pathways and Experimental Workflows

Currently, there is no specific information available in the scientific literature that directly
implicates 3-Methyl-2-thioxoimidazolidin-4-one in any particular signaling pathway. The
biological activities reported for its derivatives suggest potential interactions with various
cellular targets, but the precise mechanisms remain to be elucidated for the parent compound.

The general workflow for investigating the biological activity of a compound like 3-Methyl-2-
thioxoimidazolidin-4-one would typically follow the logical progression outlined below.

Mechanistic Studies

Target Identifcation Signaling Pathway Analysis
(9., Affinity Chromatography, Proteomics) (9., Western Blot, Reporter Assays)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.acgpubs.org/article/organic-communications/2024/4-october-december/synthesis-and-antimicrobial-evaluation-of-2-thioxoimidazolidinone-derivatives
https://www.researchgate.net/publication/258377807_Synthesis_of_Some_2-Thioxo-imidazolidin-4-one_Derivatives_and_its_Antimicrobial_Activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC11352705/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8746798/
http://www.orientjchem.org/vol24no3/synthesis-and-biological-activities-of-3-substituted-2-thioxoimidazolidin-4-one-and-2-thioxotetrahydropyrimidin-41h-one-derivatives/
https://www.benchchem.com/product/b1231900?utm_src=pdf-body
https://www.benchchem.com/product/b1231900?utm_src=pdf-body
https://www.benchchem.com/product/b1231900?utm_src=pdf-body
https://www.benchchem.com/product/b1231900?utm_src=pdf-body
https://www.benchchem.com/product/b1231900?utm_src=pdf-body
https://www.benchchem.com/product/b1231900?utm_src=pdf-body-img
https://www.benchchem.com/product/b1231900?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. rsc.org [rsc.org]

2. In vitro cytotoxicity screening of some 3-substituted-4-oxo-imidazolidin-2-(1H)-thione
derivatives as anticancer drug - PMC [pmc.ncbi.nlm.nih.gov]

3. Effect of New 2-Thioxoimidazolidin-4-one Compounds against Staphylococcus aureus
Clinical Strains and Immunological Markers' Combinations - PMC [pmc.ncbi.nlm.nih.gov]

4. Evaluation of 2-Thioxoimadazolidin-4-one Derivatives as Potent Anti-Cancer Agents
through Apoptosis Induction and Antioxidant Activation: In Vitro and In Vivo Approaches -
PMC [pmc.ncbi.nim.nih.gov]

5. ACG Publications - Synthesis and antimicrobial evaluation of 2-thioxoimidazolidinone
derivatives [acgpubs.org]

6. researchgate.net [researchgate.net]

7. Synthesis and biological activities of 3-substituted-2-thioxoimidazolidin-4-one and 2-
thioxotetrahydropyrimidin-4(1H)-one derivatives — Oriental Journal of Chemistry
[orientjchem.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Methyl-2-
thioxoimidazolidin-4-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231900#3-methyl-2-thioxoimidazolidin-4-one-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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